Cas no 216959-40-9 (Acetic acid, 2-[(3-bromopropyl)[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester)
216959-40-9 structure
Product Name:Acetic acid, 2-[(3-bromopropyl)[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester
CAS No:216959-40-9
MF:C12H20BrNO5
MW:338.194903373718
CID:3040784
Update Time:2025-04-05
Acetic acid, 2-[(3-bromopropyl)[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, 2-[(3-bromopropyl)[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester
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- Inchi: 1S/C12H20BrNO5/c1-5-18-10(16)9(15)14(8-6-7-13)11(17)19-12(2,3)4/h5-8H2,1-4H3
- InChI Key: SGODLEDTCLGQEY-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(N(CCCBr)C(OC(C)(C)C)=O)=O
Computed Properties
- Exact Mass: 337.05200
Experimental Properties
- Density: 1.346±0.06 g/cm3(Predicted)
- Boiling Point: 365.2±44.0 °C(Predicted)
- PSA: 72.91000
- LogP: 2.09820
- pka: -2.45±0.70(Predicted)
Acetic acid, 2-[(3-bromopropyl)[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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